Cas no 100076-06-0 (4H-3,1-Benzoxazin-4-one, 2-(butylamino)-5,7-dimethyl-)

100076-06-0 structure
Product name:4H-3,1-Benzoxazin-4-one, 2-(butylamino)-5,7-dimethyl-
CAS No:100076-06-0
MF:C14H18N2O2
MW:246.304923534393
CID:1124675
4H-3,1-Benzoxazin-4-one, 2-(butylamino)-5,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 4H-3,1-Benzoxazin-4-one, 2-(butylamino)-5,7-dimethyl-
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- Inchi: 1S/C14H18N2O2/c1-4-5-6-15-14-16-11-8-9(2)7-10(3)12(11)13(17)18-14/h7-8H,4-6H2,1-3H3,(H,15,16)
- InChI Key: RNWXJYCFXVRUCN-UHFFFAOYSA-N
- SMILES: N1C2=CC(C)=CC(C)=C2C(=O)OC=1NCCCC
Computed Properties
- Exact Mass: 246.13694
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 395.2±52.0 °C(Predicted)
- PSA: 50.69
- pka: 3.72±0.20(Predicted)
4H-3,1-Benzoxazin-4-one, 2-(butylamino)-5,7-dimethyl- Related Literature
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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A. Soldà,A. Cantelli,M. Di Giosia,M. Montalti,F. Zerbetto,S. Rapino,M. Calvaresi J. Mater. Chem. B, 2017,5, 6608-6615
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Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
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